Cas no 222167-42-2 (2-((Trimethylsilyl)ethynyl)nicotinaldehyde)

• Product Name: 2-((Trimethylsilyl)ethynyl)nicotinaldehyde
• CAS No: 222167-42-2
• MF: C₁₁H₁₃NOSi
• MW: 203.312523603439
• CID: 1003226
• PubChem ID: 15442224
• Update Time: 2025-04-20

2-((Trimethylsilyl)ethynyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-((Trimethylsilyl)ethynyl)nicotinaldehyde
• 2-[(Trimethylsilyl)eth-1-ynyl]nicotinaldehyde, SBB054316, CTK7I0122, AG-B-88087, AK136969, EN001775, 2-((Trimethylsilyl)ethynyl)nicotinaldehyde, 2-(3,3-dimethyl-3-silabut-1-ynyl)pyridine-3-carbaldehyde
• 2-(2-trimethylsilylethynyl)pyridine-3-carbaldehyde
• 2-[(Trimethylsilyl)eth-1-ynyl]nicotinaldehyde
• 2-(trimethylsilyl)ethynylpyridine-3-carbaldehyde
• 2-(trimethylsilylethynyl)pyridine-3-carboxaldehyde
• 2-trimethylsilylethynylpyridine-3-carboxaldehyde
• AG-B-88087
• AGN-PC-00P93X
• AK136969
• CTK7I0122
• EN001775
• KB-220023
• SBB054316
• CS-0437291
• 2-[(Trimethylsilyl)ethynyl]pyridine-3-carbaldehyde
• DTXSID80572816
• 222167-42-2

• MDL： MFCD11840289
• Inchi： 1S/C11H13NOSi/c1-14(2,3)8-6-11-10(9-13)5-4-7-12-11/h4-5,7,9H,1-3H3
• InChI Key： ASCUAAAXCIQXLH-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C(C=O)=CC=CN=1)(C)(C)C

Computed Properties

• Exact Mass: 203.076640573g/mol
• Monoisotopic Mass: 203.076640573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų